4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole

• IUPAC Name: 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C18H18FN3S/c1-3-22-17(15-8-10-16(19)11-9-15)20-21-18(22)23-12-14-6-4-13(2)5-7-14/h4-11H,3,12H2,1-2H3
• InChI Key: GZAQFRNPABKQNC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=C(C=C2)C)C3=CC=C(C=C3)F
• Molecular Formula: C18H18FN3S
• Molecular Weight: 327.4 g/mol

Description

4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole, also known as EFMT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects
4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole has been found to have various biochemical and physiological effects in different organisms. In rats, 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole has been shown to reduce inflammation and oxidative stress in the liver. In human cancer cells, 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole has been found to inhibit the growth and proliferation of cancer cells. In plants, 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole has been tested for its ability to control fungal diseases and improve plant growth.

Advantages and Limitations for Lab Experiments

4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole has several advantages for lab experiments, including its low toxicity and high solubility in water. However, 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole is also known to be unstable in certain conditions, which can affect its efficacy in experiments. Additionally, 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole is relatively expensive compared to other chemical compounds, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole research, including the development of new synthesis methods to improve its stability and efficacy, the exploration of its potential applications in other fields such as energy storage and catalysis, and the investigation of its mechanisms of action in different organisms. Additionally, more studies are needed to understand the safety and toxicity of 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole in different organisms, which can inform its potential use in medicine and agriculture.

Scientific Research Applications

4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole has been found to have potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole has been studied for its anticancer, antifungal, and antibacterial properties. In agriculture, 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole has been tested for its ability to control plant diseases caused by fungi. In material science, 4-ethyl-3-(4-fluorophenyl)-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazole has been studied for its potential use in the synthesis of metal nanoparticles.